Cas no 2137586-61-7 (5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol)

• Product Name: 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol
• CAS No: 2137586-61-7
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5834256
• PubChem ID: 165474533
• Update Time: 2025-05-28

5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol
• 2137586-61-7
• EN300-1128160
• [5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-yl]methanol

• Inchi： 1S/C11H15ClN4O/c1-7(2)16-11(12)8(6-17)10(14-16)9-4-5-13-15(9)3/h4-5,7,17H,6H2,1-3H3
• InChI Key： DHTHLXXDOVUDKT-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(C2=CC=NN2C)=NN1C(C)C

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol

Comprehensive Overview of 5-Chloro-3-(1-Methyl-1H-Pyrazol-5-yl)-1-(Propan-2-yl)-1H-Pyrazol-4-ylmethanol (CAS No. 2137586-61-7)

5-Chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol is a specialized organic compound with a unique molecular structure, combining pyrazole and methanol functional groups. Its CAS registry number, 2137586-61-7, ensures precise identification in chemical databases. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its heterocyclic framework, which is common in drug discovery for targeting enzymes and receptors.

The pyrazole moiety in this compound is a key structural feature, often associated with anti-inflammatory and antimicrobial properties. Recent studies highlight its relevance in developing small-molecule inhibitors for metabolic disorders. With the growing demand for sustainable agrochemicals, derivatives of this compound are being explored for their herbicidal and fungicidal activities. Its chloro-substituted pyrazole segment also aligns with trends in green chemistry, as researchers seek halogenated compounds with reduced environmental persistence.

In synthetic chemistry, 5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazol-4-ylmethanol serves as an intermediate for N-heterocyclic scaffolds. Its propan-2-yl (isopropyl) group enhances lipophilicity, a desirable trait in drug design for improved membrane permeability. Analytical techniques like HPLC and NMR are critical for characterizing its purity, especially given the rise of AI-driven molecular modeling tools that require high-quality input data. The compound’s methanol functionalization further allows derivatization into esters or ethers, expanding its utility in combinatorial libraries.

From an industrial perspective, scalability and cost-effective synthesis of this compound are hot topics. Patent literature suggests optimized routes using catalytic cross-coupling reactions, reducing heavy metal waste. Environmental concerns have spurred interest in biocatalytic alternatives, aligning with the circular economy movement. Additionally, its stability under varying pH conditions makes it a candidate for formulation science in crop protection products.

Emerging applications include its role in photoaffinity labeling probes for proteomics, leveraging its chloro and pyrazole groups for covalent binding studies. As precision medicine gains traction, this compound’s potential in kinase inhibitor development is under scrutiny. Its structural analogs are also being tested for neuroprotective effects, responding to the global focus on neurodegenerative diseases like Alzheimer’s.

Regulatory compliance is another critical area. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s logP and aqueous solubility data are frequently searched parameters, reflecting the industry’s emphasis on ADME/Tox profiling. Suppliers often provide certificates of analysis (CoA) to meet Good Manufacturing Practice (GMP) standards, a requirement for preclinical research.

In summary, CAS No. 2137586-61-7 represents a versatile chemical entity bridging multiple disciplines. Its multifunctional architecture caters to evolving needs in drug discovery, agrochemical innovation, and material science. As high-throughput screening and computational chemistry advance, this compound’s relevance is poised to grow, making it a staple in R&D portfolios worldwide.